Cas no 1095511-93-5 (6-[Methyl(thiolan-3-yl)amino]pyridine-3-carboxylic acid)

• Product Name: 6-[Methyl(thiolan-3-yl)amino]pyridine-3-carboxylic acid
• CAS No: 1095511-93-5
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 5733976
• PubChem ID: 43296969
• Update Time: 2023-11-01

6-[Methyl(thiolan-3-yl)amino]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1095511-93-5
• AKOS009437485
• 6-(Methyl(tetrahydrothiophen-3-yl)amino)nicotinic acid
• 6-[methyl(thiolan-3-yl)amino]pyridine-3-carboxylic acid
• F1908-1571
• starbld0023269
• 6-[Methyl(thiolan-3-yl)amino]pyridine-3-carboxylic acid

• Inchi： 1S/C11H14N2O2S/c1-13(9-4-5-16-7-9)10-3-2-8(6-12-10)11(14)15/h2-3,6,9H,4-5,7H2,1H3,(H,14,15)
• InChI Key： VRHZTBMEUXYLET-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(C)C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids